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A Clarification on the Target "1P14"

The Protein Data Bank (PDB) identifier "1P14" corresponds to the crystal structure of a

catalytic-loop mutant of the human Insulin Receptor Tyrosine Kinase.[1][2][3] It is crucial for

researchers to note this specific designation. However, in the context of broader drug

discovery, the term "1P14" may be misconstrued to refer to other protein targets with similar

alphanumeric designations, such as PARP14 or PEX14. This document provides detailed

application notes and protocols for all three potential targets to ensure comprehensive

coverage for drug development professionals.

Insulin Receptor Tyrosine Kinase (Target of 1P14
Structure)
Application Notes
The insulin receptor (IR) is a transmembrane tyrosine kinase that plays a pivotal role in

regulating glucose homeostasis, lipid metabolism, cell growth, and proliferation. Dysregulation

of IR signaling is implicated in type 2 diabetes, metabolic syndrome, and various cancers. The

kinase domain of the IR is a major target for the design of both activators (for diabetes) and

inhibitors (for cancer).[4] The 1P14 structure provides atomic-level insights into the catalytic
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domain, which can be leveraged for structure-based drug design to develop selective

modulators.[1]

Therapeutic Opportunities:

Diabetes Mellitus: Small molecule activators of the IR tyrosine kinase can mimic the effects

of insulin, offering a potential therapeutic strategy for insulin-resistant states.[4]

Oncology: Overexpression of the IR, particularly isoform A, is associated with the growth of

various cancers. Selective inhibitors of the IR kinase can block these pro-survival signals.[5]

Data Presentation: Inhibitors of Insulin Receptor
Tyrosine Kinase

Compound Name Target(s) IC50 (nM) Reference(s)

GSK1838705A IR, IGF-1R, ALK 1.6 [5][6]

BMS-754807 IR, IGF-1R 1.7 [5]

Ceritinib (LDK378) IR, IGF-1R, ALK 7 [5][7]

GSK1904529A IR, IGF-1R 25 [5][6]

Linsitinib (OSI-906) IR, IGF-1R 75 [5][7]

BMS-536924 IR, IGF-1R 73 [5][7]

NVP-AEW541 IR, IGF-1R 140 [5][7]

AG-1024 (Tyrphostin) IR, IGF-1R Micromolar range [6][8]

Experimental Protocols
Protocol 1: In Vitro Insulin Receptor Kinase Activity Assay

This protocol is adapted from a nonradioactive assay method for measuring the intrinsic

tyrosine kinase activity of the insulin receptor.[9][10]

Objective: To quantify the enzymatic activity of the insulin receptor kinase in the presence of

potential inhibitors.
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Materials:

Recombinant human INSR kinase (e.g., GST-INSR).[10]

Biotinylated peptide substrate (e.g., Biotin-IRS-1 Tyr891 peptide).[10]

Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 2.5 mM DTT).

ATP solution.

Test compounds (inhibitors) at various concentrations.

Streptavidin-coated microplates.

Phospho-tyrosine specific antibody (e.g., HRP-conjugated).

Wash Buffer (e.g., TBS with 0.05% Tween-20).

HRP substrate (e.g., TMB).

Stop Solution (e.g., 2N H₂SO₄).

Plate reader.

Procedure:

Prepare Kinase Reaction: In a microcentrifuge tube, mix the INSR kinase, biotinylated

peptide substrate, and the test compound at the desired concentration in Kinase Assay

Buffer.

Initiate Reaction: Add ATP to the mixture to start the phosphorylation reaction. The final ATP

concentration should be at or near the Km for the enzyme. Incubate for a specified time

(e.g., 30-60 minutes) at 30°C.

Stop Reaction: Add EDTA to the reaction mixture to chelate Mg²⁺ and stop the kinase

activity.
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Capture Phosphorylated Peptide: Transfer the reaction mixture to a streptavidin-coated

microplate well. Incubate for 1 hour at room temperature to allow the biotinylated peptide to

bind to the plate.

Washing: Aspirate the contents of the wells and wash three times with Wash Buffer to

remove unbound components.

Detection: Add a phospho-tyrosine specific antibody conjugated to HRP to each well.

Incubate for 1 hour at room temperature.

Final Washes: Repeat the washing step (step 5) to remove unbound antibody.

Develop Signal: Add the HRP substrate to each well and incubate in the dark for 15-30

minutes.

Read Plate: Add Stop Solution to quench the reaction and read the absorbance at 450 nm

using a microplate reader.

Data Analysis: Calculate the percent inhibition of kinase activity for each compound

concentration relative to a no-inhibitor control. Determine the IC50 value by plotting percent

inhibition versus inhibitor concentration.
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Caption: Insulin Receptor signaling cascade.
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Poly(ADP-ribose) Polymerase 14 (PARP14)
Application Notes
PARP14, also known as ARTD8 or BAL2, is a member of the PARP superfamily that catalyzes

mono-ADP-ribosylation.[11] It is implicated in various cellular processes, including DNA

damage repair, transcriptional regulation, and immune responses.[11][12] PARP14 is

overexpressed in several malignancies, including multiple myeloma and B-cell lymphomas,

where it promotes cell survival.[11] It also plays a role in inflammatory diseases by modulating

IL-4 signaling.[12] Therefore, selective inhibitors of PARP14 are being pursued as potential

therapeutics for cancer and inflammatory conditions.[2][13]

Therapeutic Opportunities:

Oncology: PARP14 inhibitors can induce apoptosis in cancer cells that are dependent on its

pro-survival functions. They can also act as chemosensitizers, enhancing the efficacy of

DNA-damaging agents.[11]

Inflammatory Diseases: By modulating the IL-4/STAT6 signaling pathway, PARP14 inhibitors

have potential in treating allergic inflammation and other immune disorders.[11]

Data Presentation: Inhibitors of PARP14
Compound Target(s) IC50 (µM)

Inhibition at 10
µM (%)

Reference(s)

Compound 7

PARP14

(selective over

PARP1)

- 91 ± 2% [14]

Compound 43

PARP14

(selective over

PARP1)

0.58 - [15]

Compound 44

PARP14

(selective over

PARP1)

0.31 - [15]

PJ-34 PARP family 9.0 - [15]
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Experimental Protocols
Protocol 2: PARP14 Chemiluminescent Activity Assay

This protocol is based on commercially available assay kits.[16][17]

Objective: To measure the enzymatic activity of PARP14 and screen for inhibitors in a high-

throughput format.

Materials:

96-well plate pre-coated with histone proteins.

Recombinant PARP14 enzyme.

PARP Substrate Mixture (containing biotinylated NAD+).

PARP Assay Buffer.

Test compounds (inhibitors).

Streptavidin-HRP conjugate.

Chemiluminescent HRP substrate.

Wash Buffer.

Luminometer.

Procedure:

Enzyme Reaction: To the histone-coated wells, add PARP Assay Buffer, the PARP Substrate

Mixture, and the test compound.

Initiate Reaction: Add the PARP14 enzyme to each well to start the reaction.

Incubation: Incubate the plate for 1-2 hours at room temperature to allow the ADP-

ribosylation of histones.
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Washing: Wash the plate three times with Wash Buffer to remove unreacted substrates and

enzyme.

Add Conjugate: Add Streptavidin-HRP to each well and incubate for 30-60 minutes at room

temperature. The streptavidin will bind to the biotinylated ADP-ribose attached to the

histones.

Final Washes: Wash the plate again three times with Wash Buffer to remove unbound

Streptavidin-HRP.

Develop Signal: Add the chemiluminescent HRP substrate to each well.

Read Plate: Immediately measure the luminescence using a luminometer. The light signal is

directly proportional to PARP14 activity.

Data Analysis: Calculate the percent inhibition for each test compound concentration

compared to a vehicle control and determine the IC50 value.

Mandatory Visualization
Caption: PARP14 in IL-4/STAT6 signaling.

Peroxisomal Biogenesis Factor 14 (PEX14)
Application Notes
PEX14 is a peroxisomal membrane protein that is a core component of the protein import

machinery.[18][19] It acts as a docking site for the cytosolic receptor PEX5, which carries cargo

proteins destined for the peroxisome.[18][20] In trypanosomatid parasites, such as

Trypanosoma brucei, peroxisome-related organelles called glycosomes are essential for

glycolysis and survival.[21] The PEX14-PEX5 protein-protein interaction (PPI) is critical for

glycosomal protein import, making it an attractive drug target for developing new trypanocidal

agents.[21][22] Inhibitors that disrupt this PPI cause mislocalization of glycosomal enzymes,

leading to a metabolic catastrophe and parasite death.[22]

Therapeutic Opportunities:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://learn.mapmygenome.in/PEX14
https://en.wikipedia.org/wiki/PEX14
https://learn.mapmygenome.in/PEX14
https://www.uniprot.org/uniprotkb/O75381/entry
https://pubs.acs.org/doi/10.1021/acs.jcim.1c00472
https://pubs.acs.org/doi/10.1021/acs.jcim.1c00472
https://pubmed.ncbi.nlm.nih.gov/28360328/
https://pubmed.ncbi.nlm.nih.gov/28360328/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trypanosomiasis: Small molecule inhibitors of the Trypanosoma PEX14-PEX5 interaction

are being developed as novel therapies for diseases like Chagas disease and African

sleeping sickness.[21][22] Selectivity can be achieved due to structural differences between

human and parasite PEX proteins.[23]

Data Presentation: Inhibitors of the PEX14-PEX5
Interaction

Compound
Class/Derivative

Target Organism
Activity (IC50 /
EC50)

Reference(s)

2,3,4,5-

tetrahydrobenzo[f][1]

[24]oxazepines

Trypanosoma brucei Low to high µM [21][25]

Oxopiperazine-based

peptidomimetics

Trypanosoma brucei

brucei

Cellular activity

demonstrated
[26]

Derivative 5 (from

Dawidowski et al.)

Trypanosoma brucei

brucei
186 nM (EC50) [23]

Experimental Protocols
Protocol 3: Immunofluorescence Microscopy for Glycosomal Protein Import

This protocol is designed to visually assess the disruption of protein import into glycosomes

upon treatment with PEX14-PEX5 inhibitors.[21]

Objective: To determine if test compounds inhibit the import of a reporter protein into the

glycosomes of Trypanosoma parasites.

Materials:

Trypanosoma brucei cell line expressing a fluorescently-tagged glycosomal protein (e.g.,

GFP-PTS1).

Complete culture medium for T. brucei.

Test compounds (inhibitors).
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Poly-L-lysine coated coverslips.

Paraformaldehyde (PFA) solution (4% in PBS).

Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS).

DAPI stain.

Mounting medium.

Fluorescence microscope.

Procedure:

Cell Culture and Treatment: Culture the T. brucei cells expressing the GFP-PTS1 reporter.

Treat the cells with various concentrations of the test compound or a vehicle control for a

defined period (e.g., 24 hours).

Cell Adhesion: Harvest the cells and allow them to adhere to poly-L-lysine coated coverslips

for 15 minutes.

Fixation: Fix the cells by incubating the coverslips in 4% PFA solution for 20 minutes at room

temperature.

Washing: Wash the coverslips three times with PBS.

Permeabilization: Permeabilize the cells with Permeabilization Buffer for 10 minutes.

Nuclear Staining: Wash with PBS and then stain the nuclei and kinetoplasts with DAPI for 5

minutes.

Final Washes: Wash three times with PBS.

Mounting: Mount the coverslips onto microscope slides using mounting medium.

Microscopy: Observe the cells under a fluorescence microscope. Capture images of the GFP

(glycosomal protein) and DAPI (nucleus/kinetoplast) channels.
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Analysis: In untreated cells, the GFP signal will be punctate, corresponding to its localization

within glycosomes. In cells treated with an effective inhibitor, the PEX14-PEX5 interaction is

disrupted, leading to the mislocalization of the GFP-PTS1 reporter protein, which will appear

diffuse throughout the cytoplasm.
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Caption: Drug discovery workflow for PEX14 inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Insulin Receptor Signaling | Cell Signaling Technology [cellsignal.com]

2. Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cisplatin
efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Insulin Receptor Signaling in Normal and Insulin-Resistant States - PMC
[pmc.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. selleckchem.com [selleckchem.com]

6. adooq.com [adooq.com]

7. medchemexpress.com [medchemexpress.com]

8. academic.oup.com [academic.oup.com]

9. A nonradioactive assay for the insulin receptor tyrosine kinase: use in monitoring receptor
kinase activity after activation of overexpressed protein kinase C alpha and high glucose
treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

10. HTScanÂ® INS Receptor Kinase Assay Kit | Cell Signaling Technology [cellsignal.com]

11. Frontiers | Research Progress on PARP14 as a Drug Target [frontiersin.org]

12. PARP14: A key ADP-ribosylating protein in host–virus interactions? | PLOS Pathogens
[journals.plos.org]

13. tandfonline.com [tandfonline.com]

14. Design, synthesis and evaluation of potential inhibitors for poly(ADP-ribose) polymerase
members 1 and 14 - PubMed [pubmed.ncbi.nlm.nih.gov]

15. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b15575905/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-drug-design-utilizing-protein-structures
https://www.benchchem.com/product/b15575905?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cellsignal.com/pathways/insulin-receptor-signaling-pathway
https://pubmed.ncbi.nlm.nih.gov/39691063/
https://pubmed.ncbi.nlm.nih.gov/39691063/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3941218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3941218/
https://pubs.acs.org/doi/abs/10.1021/jm800600v
https://www.selleckchem.com/subunits/Insulin-Receptor_IGF-1R_selpan.html
https://www.adooq.com/receptor-tyrosine-kinases/insulin-receptor.html
https://www.medchemexpress.com/Targets/Insulin%20Receptor.html
https://academic.oup.com/endo/article/138/4/1427/2987226
https://pubmed.ncbi.nlm.nih.gov/8594980/
https://pubmed.ncbi.nlm.nih.gov/8594980/
https://pubmed.ncbi.nlm.nih.gov/8594980/
https://www.cellsignal.com/products/cellular-assay-kits/htscan-ins-receptor-kinase-assay-kit/7430
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00172/full
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1010535
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1010535
https://www.tandfonline.com/doi/abs/10.1080/17568919.2024.2437972
https://pubmed.ncbi.nlm.nih.gov/33225736/
https://pubmed.ncbi.nlm.nih.gov/33225736/
https://www.researchgate.net/publication/315061890_Identification_of_PARP14_inhibitors_using_novel_methods_for_detecting_auto-ribosylation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. bpsbioscience.com [bpsbioscience.com]

17. amsbio.com [amsbio.com]

18. PEX14 Gene: Function, Mutations, and Role in Peroxisome Biogenesis
[learn.mapmygenome.in]

19. PEX14 - Wikipedia [en.wikipedia.org]

20. uniprot.org [uniprot.org]

21. pubs.acs.org [pubs.acs.org]

22. Inhibitors of PEX14 disrupt protein import into glycosomes and kill Trypanosoma
parasites - PubMed [pubmed.ncbi.nlm.nih.gov]

23. researchgate.net [researchgate.net]

24. assaygenie.com [assaygenie.com]

25. repo.uni-hannover.de [repo.uni-hannover.de]

26. repo.uni-hannover.de [repo.uni-hannover.de]

To cite this document: BenchChem. [Application Notes and Protocols for Drug Design
Utilizing Protein Structures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575905/docs#application-notes-and-protocols-for-
drug-design-utilizing-protein-structures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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